Calcium 3-C-carboxylato-2-deoxy-D-erythro-pentarate (3/2)
Calcium 3-C-carboxylato-2-deoxy-D-erythro-pentarate (3/2)
Brand Name:
Vulcanchem
CAS No.:
921226-01-9
VCID:
VC0046887
InChI:
InChI=1S/2C6H8O8.3Ca/c2*7-2(8)1-6(14,5(12)13)3(9)4(10)11;;;/h2*3,9,14H,1H2,(H,7,8)(H,10,11)(H,12,13);;;/q;;3*+2/p-6/t2*3-,6+;;;/m11.../s1
SMILES:
C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
C₁₂H₁₀O₁₆Ca₃
Molecular Weight:
530.4 g/mol
Calcium 3-C-carboxylato-2-deoxy-D-erythro-pentarate (3/2)
CAS No.: 921226-01-9
Reference Standards
VCID: VC0046887
Molecular Formula: C₁₂H₁₀O₁₆Ca₃
Molecular Weight: 530.4 g/mol
| CAS No. | 921226-01-9 |
|---|---|
| Product Name | Calcium 3-C-carboxylato-2-deoxy-D-erythro-pentarate (3/2) |
| Molecular Formula | C₁₂H₁₀O₁₆Ca₃ |
| Molecular Weight | 530.4 g/mol |
| IUPAC Name | tricalcium;(1S,2S)-1,2-dihydroxypropane-1,2,3-tricarboxylate |
| Standard InChI | InChI=1S/2C6H8O8.3Ca/c2*7-2(8)1-6(14,5(12)13)3(9)4(10)11;;;/h2*3,9,14H,1H2,(H,7,8)(H,10,11)(H,12,13);;;/q;;3*+2/p-6/t2*3-,6+;;;/m11.../s1 |
| Standard InChIKey | RVEPHTVUPANNSH-IFDHGPESSA-H |
| Isomeric SMILES | C(C(=O)[O-])[C@]([C@@H](C(=O)[O-])O)(C(=O)[O-])O.C(C(=O)[O-])[C@]([C@@H](C(=O)[O-])O)(C(=O)[O-])O.[Ca+2].[Ca+2].[Ca+2] |
| SMILES | C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(=O)[O-])C(C(C(=O)[O-])O)(C(=O)[O-])O.[Ca+2].[Ca+2].[Ca+2] |
| Synonyms | 3-C-Carboxy-2-deoxy-D-erythropentaric Acid Calcium Salt (2:3); |
| PubChem Compound | 12001644 |
| Last Modified | Nov 11 2021 |
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